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Synthesis Protocols for Vanadium Bromides

The synthesis of VBr₂ typically involves the reduction of Vanadium(III) Bromide (VBr₃). The table below

summarizes the two main methods found in the literature.

Method Description
Key
Reaction

Notes

Reduction of
VBr₃ [1]

Reduction of vanadium(III) bromide with
hydrogen gas.

VBr₃ + 1/2 H₂

→ VBr₂ +

HBr

This is the standard
method for producing

VBr₂ [1].

Direct
Bromination
[2]

Reaction of elemental vanadium with

bromine. This first yields VBr₄, which
decomposes to VBr₃. The provided source

does not detail further reduction to VBr₂.

2 V + 3 Br₂

→ 2 VBr₃

This is a primary

method for preparing
the precursor, VBr₃

[2].

Precursor Synthesis: Vanadium(III) Bromide (VBr₃)

The synthesis of the precursor, VBr₃, is a critical first step. The workflow below outlines the two common

synthetic paths.
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VBr3 Synthesis Pathways

Vanadium (V)
or Ferrovanadium

Vanadium(IV) Bromide (VBr₄)

Reaction with Br₂

Vanadium Tetrachloride (VCl₄)

Reaction with HBr

Bromine (Br₂)

Byproducts:
HCl, Br₂

Hydrogen Bromide (HBr)

Vanadium(III) Bromide (VBr₃)
(Green-black solid)

Decomposes near
room temperature

Click to download full resolution via product page

Characterization of VBr₃: The resulting VBr₃ is a green-black, hygroscopic solid with a polymeric

structure where vanadium is in an octahedral environment [2]. It is soluble in water, giving a green solution,

and can form adducts with solvents like THF [2].

Physicochemical Properties of Vanadium Bromides

The table below summarizes key properties of VBr₂ and its precursor VBr₃ for easy comparison and

reference in experimental planning [2] [1] [3].

Property
Vanadium(II) Bromide
(VBr₂)

Vanadium(III) Bromide (VBr₃)

Chemical Formula VBr₂ VBr₃

Molar Mass 210.75 g/mol 290.654 g/mol

Appearance Light-brown solid Green-black solid
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Property
Vanadium(II) Bromide
(VBr₂)

Vanadium(III) Bromide (VBr₃)

Density 4.58 g/cm³ 4 g/cm³

Melting Point 827 °C Decomposes at ~500 °C (forming VBr₄
gas)

Boiling Point 1227 °C -

Solubility in Water Reacts Soluble (green color)

Crystal Structure Trigonal (CdI₂ structure) Octahedral (R3c space group)

Magnetic
Susceptibility

+3230.0·10⁻⁶ cm³/mol +2890.0·10⁻⁶ cm³/mol

Experimental Considerations and Limitations

Lack of Granular Detail: The found protocols are foundational but lack granular experimental details

such as precise molar ratios, reaction vessel setup, temperature ramping rates, and purification
procedures [2] [1].

Safety Considerations: The synthesis involves handling reactive and corrosive substances like
bromine and hydrogen bromide at elevated temperatures. Conducting these reactions requires

appropriate equipment like sealed tubes or Schlenk lines and rigorous safety protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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